Cas no 851095-88-0 (2,2-dimethyl-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylpropanamide)

• Product Name: 2,2-dimethyl-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylpropanamide
• CAS No: 851095-88-0
• Molecular Formula: C₁₇H₂₁N₃O₂
• Molecular Weight: 299.367543935776
• CID: 6407731
• PubChem ID: 5198148

2,2-dimethyl-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylpropanamide Properties

Names and Identifiers

• 2,2-dimethyl-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylpropanamide
• Propanamide, 2,2-dimethyl-N-[5-(5,6,7,8-tetrahydro-2-naphthalenyl)-1,3,4-oxadiazol-2-yl]-
• 851095-88-0
• 2,2-dimethyl-N-[5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]propanamide
• AKOS024586706
• SR-01000007625-1
• F0608-0613
• N-(5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl)pivalamide
• SR-01000007625
• IFLab1_002796
• HMS1419P02
• AB00669132-01

• InChIKey： ODUXPMHWVRMBGH-UHFFFAOYSA-N
• Inchi： 1S/C17H21N3O2/c1-17(2,3)15(21)18-16-20-19-14(22-16)13-9-8-11-6-4-5-7-12(11)10-13/h8-10H,4-7H2,1-3H3,(H,18,20,21)
• SMILES： O1C(=NN=C1C1C=CC2=C(C=1)CCCC2)NC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 299.16337692g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 299.16337692g/mol
• Heavy Atom Count: 22
• Complexity: 407
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 68Ų

Experimental Properties

• pka: 12.21±0.70(Predicted)
• Density: 1.181±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins